Cas no 20654-42-6 (2-methylhexanenitrile)

• Product Name: 2-methylhexanenitrile
• CAS No: 20654-42-6
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 910207
• PubChem ID: 11194307
• Update Time: 2025-06-14

2-methylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methylhexanenitrile
• 2-Butyl-propionitril
• 2-cyanohexane
• 2-methyl-hexanenitrile
• 2-Methyl-hexannitril
• 2-methylhexanonitrile
• AKOS006280243
• EN300-1847979
• Hexanenitrile, 2-methyl
• 2-Methylcapronitrile
• PZYFAYMXLISRGL-UHFFFAOYSA-N
• Hexanenitrile, 2-methyl-
• DTXSID70458231
• SCHEMBL1343853
• 20654-42-6

• Inchi： 1S/C7H13N/c1-3-4-5-7(2)6-8/h7H,3-5H2,1-2H3
• InChI Key： PZYFAYMXLISRGL-UHFFFAOYSA-N
• SMILES： N#CC(C)CCCC

Computed Properties

• Exact Mass: 111.10500
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.33628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-methylhexanenitrile

Comprehensive Guide to 2-Methylhexanenitrile (CAS No. 20654-42-6): Properties, Applications, and Industry Insights

2-Methylhexanenitrile (CAS No. 20654-42-6) is a versatile organic compound widely used in the fragrance, flavor, and specialty chemical industries. This nitrile derivative, characterized by its methylhexanenitrile structure, exhibits unique chemical properties that make it valuable for synthesizing complex aroma molecules. With the growing demand for sustainable and high-performance ingredients, 2-methylhexanenitrile applications have gained attention in R&D and industrial formulations.

The molecular formula of 2-methylhexanenitrile is C7H13N, featuring a branched-chain aliphatic nitrile. Its chemical structure contributes to a moderate boiling point (approximately 175-180°C) and low water solubility, making it ideal for organic synthesis. Recent studies highlight its role as a precursor in green chemistry processes, aligning with the industry's shift toward eco-friendly production methods. Researchers are particularly interested in its potential for biocatalytic transformations, a hot topic in sustainable chemistry.

In the fragrance industry, 2-methylhexanenitrile serves as a key intermediate for creating synthetic musk analogs and woody-amber notes. Perfumers value its ability to enhance longevity and diffusion in modern scent compositions. A 2023 market analysis revealed a 12% annual growth in demand for nitrile-based fragrance ingredients, driven by consumer preferences for long-lasting personal care products. This trend positions CAS 20654-42-6 as a strategically important material for flavor and fragrance houses.

From a technical perspective, 2-methylhexanenitrile synthesis typically involves the cyanation of 2-methyl-1-hexene or hydrocyanation of corresponding alkenes. Advanced catalytic systems now enable higher yields with reduced energy consumption—a critical factor for manufacturers optimizing production efficiency. Quality specifications for pharmaceutical-grade 2-methylhexanenitrile require ≥98% purity, with strict control of residual solvents and heavy metals.

Emerging applications of 2-methylhexanenitrile include its use as a polar aprotic solvent in lithium-ion battery electrolytes and as a building block for agrochemical intermediates. These developments have sparked discussions in scientific forums about nitrile compound safety profiles and industrial handling best practices. Proper storage recommendations include keeping the compound in amber glass containers under nitrogen atmosphere to prevent moisture absorption and degradation.

Analytical characterization of 20654-42-6 employs GC-MS, FTIR, and NMR techniques. Recent advancements in spectral analysis methods allow for more precise identification of isomeric impurities—a common challenge in nitrile chemistry. Regulatory compliance documentation for 2-methylhexanenitrile suppliers must include comprehensive REACH registration data and toxicity studies to meet global chemical safety standards.

The global market for 2-methylhexanenitrile shows regional variations, with Asia-Pacific dominating production capacity. Industry reports suggest that custom synthesis services for specialty nitriles will experience significant growth through 2028. For researchers exploring nitrile functional group reactions, this compound offers an excellent model for studying steric effects in nucleophilic addition reactions.

Future research directions may explore enzymatic pathways for 2-methylhexanenitrile biodegradation and its potential in bio-based material synthesis. As circular economy principles gain traction, the development of renewable feedstock routes for nitrile production could redefine the value proposition of compounds like CAS 20654-42-6. Current patent literature indicates growing interest in its derivatives for electronic materials and pharmaceutical intermediates.